Cas no 27423-81-0 (1H-Imidazole,2-(3-chlorophenyl)-)

1H-Imidazole,2-(3-chlorophenyl)- structure
27423-81-0 structure
Product Name:1H-Imidazole,2-(3-chlorophenyl)-
CAS No:27423-81-0
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD08668737
CID:266479
PubChem ID:316815
Update Time:2025-04-19

1H-Imidazole,2-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,2-(3-chlorophenyl)-
    • 2-(3-chlorophenyl)-1H-imidazole
    • 2-(3-chloro-phenyl)-1H-imidazole
    • 2-(3-chlorophenyl)imidazole
    • 2-(m-chlorophenyl)imidazole
    • 2-m-Chlorphenylimidazol
    • AC1L7UPH
    • AG-E-87412
    • CHEMBL555501
    • CTK4F9658
    • NSC245204
    • SureCN1688559
    • SCHEMBL1688559
    • AC5779
    • 27423-81-0
    • NSC 245204
    • AKOS010226066
    • A1-15698
    • A918393
    • NSC-245204
    • MFCD08668737
    • SY057710
    • CBA42381
    • DTXSID70311776
    • NCGC00374421-01
    • DS-002874
    • MDL: MFCD08668737
    • Inchi: 1S/C9H7ClN2/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-6H,(H,11,12)
    • InChI Key: GDVLOWGEPXGATB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=NC=CN1

Computed Properties

  • Exact Mass: 178.02991
  • Monoisotopic Mass: 178.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 381.2±25.0 °C at 760 mmHg
  • Flash Point: 216.3±8.8 °C
  • Refractive Index: 1.615
  • PSA: 28.68
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1H-Imidazole,2-(3-chlorophenyl)- Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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